Cas no 53369-78-1 ({2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride)

• Product name: {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride
• CAS No: 53369-78-1
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• MDL: MFCD11841287
• CID: 2356018

{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(dimethylamino)methyl]phenyl}methanamine dihydrochloride
• 1-(2-(Aminomethyl)phenyl)-N,N-dimethylmethanamine dihydrochloride
• NE19607
• 2-(aminomethyl)benzyldimethylamine dihydrochloride
• [2-(Aminomethyl)benzyl]dimethylamine dihydrochloride
• 1-[2-(Aminomethyl)phenyl]-N,N-dimethylmethanamine diHCl
• {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride

• MDL： MFCD11841287
• Inchi： 1S/C10H16N2.2ClH/c1-12(2)8-10-6-4-3-5-9(10)7-11;;/h3-6H,7-8,11H2,1-2H3;2*1H
• InChI Key： AOYNDTIHFPDCAB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)CC1C=CC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 123
• Topological Polar Surface Area: 29.3

Additional information on {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride

{2-[(Dimethylamino)methyl]phenyl}methanamine Dihydrochloride: A Comprehensive Overview

{2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride, with the CAS number 53369-78-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as DMAP dihydrochloride, has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a phenyl group substituted with a dimethylaminomethyl group, which is further connected to a methanamine moiety. This structure imparts the compound with distinctive chemical properties, making it a valuable subject for research.

The synthesis of {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride involves a multi-step process that typically begins with the preparation of the dimethylaminomethylphenyl intermediate. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. These methods often employ catalytic systems or microwave-assisted techniques, which are more efficient and environmentally friendly compared to traditional approaches.

From a pharmacological perspective, {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride has been studied for its potential as a bioactive agent. Preclinical studies have demonstrated that this compound exhibits modulatory effects on various cellular pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural uniqueness of {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride also makes it an interesting candidate for drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This property could be particularly beneficial in the development of targeted therapies.

In terms of applications, {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride has found use in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex molecules has been well-documented, with recent studies highlighting its utility in constructing bioactive heterocycles. Additionally, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its characterization and quality control.

Looking ahead, the continued exploration of {2-[(Dimethylamino)methyl]phenyl}methanamine dihydrochloride's properties is expected to yield further insights into its potential applications. Collaborative efforts between chemists, pharmacologists, and biologists are likely to drive innovation in this area, paving the way for novel therapeutic strategies.